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Executive Summary & Molecular Architecture

Disperse Red 19 (DR19) (CAS: 2734-52-3) is a benchmark "push-pull* azobenzene
chromophore widely utilized in nonlinear optics (NLO) and photonics. Unlike its mono-

functionalized analogue Disperse Red 1 (DR1), DR19 possesses two hydroxyl groups, making

it a versatile diol monomer. This structural feature allows it to be covalently incorporated into

the backbone of polyurethanes and polyesters, significantly enhancing the thermal stability of

the dipole alignment required for electro-optic modulation.

Molecular Structure Analysis[1]

o Chromophore Type: Pseudo-stilbene type azobenzene (Push-Pull).

¢ Electron Donor:

-bis(2-hydroxyethyl)amino group.

¢ Electron Acceptor: Nitro group (

) at the para position.
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» Conjugation Bridge: Azo group (
) linking two phenyl rings.
Key Functional Advantage: The

-like symmetry of the donor end (two hydroxyethyl arms) facilitates cross-linking, preventing the
orientational relaxation (depoling) that plagues guest-host polymer systems.

Photophysical Properties

The optical behavior of DR19 is dominated by the strong intramolecular charge transfer (ICT)
between the amine donor and the nitro acceptor.

UV-Vis Absorption and Solvatochromism

DR19 exhibits a broad, intense absorption band in the visible region, assigned to the

transition with significant charge-transfer character. It displays positive solvatochromism, where
the absorption maximum (

) red-shifts as solvent polarity increases. This indicates that the excited state is more polar than
the ground state, stabilizing the ICT transition in polar environments.

Table 1: Solvatochromic Shifts of Disperse Red 19 Data synthesized from spectroscopic
benchmarks [1, 2].
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Polarity Index (

Solvent Transition
) L) Character
Toluene 2.4 ~475 (1cT)
Chloroform 4.1 482 (1cT)
Acetone 51 490 (cn
Ethanol 5.2 496 (1cT)
DMSO 7.2 508 (1cT

Fluorescence and Ultrafast Dynamics

Contrary to some low-resolution reports, DR19 is effectively non-fluorescent in steady-state
conditions (Quantum yield

e Mechanism: The excitation energy is dissipated rapidly via ultrafast internal conversion and
photoisomerization.

o Time-Resolved Data: Femtosecond fluorescence up-conversion spectroscopy reveals
excited-state lifetimes of ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""
class="inline ng-star-inserted">

ps and

ps [3]. These ultrafast rates preclude significant radiative emission, making DR19 an efficient
heat generator or molecular switch rather than a fluorophore.

Photoisomerization Kinetics

The core functionality of DR19 in optical switching lies in its reversible Trans

Cis isomerization.
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e Trans ngcontent-ng-c176312016=""_nghost-ng-c3009799073="" class="inline ng-star-
inserted">

Cis: Occurs upon irradiation (typically 488 nm or 532 nm). It is ultrafast (< 1 ps).
e Cis

Trans (Thermal): The Cis form is thermally unstable and relaxes back to Trans in the dark.
The rate is highly sensitive to the matrix viscosity and polarity. In rigid polymer matrices (e.g.,
PMMA, Polyimide), this relaxation is non-exponential due to the distribution of free volume
sizes.
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Figure 1: The photoisomerization cycle of DR19. The reversible switching between Trans and
Cis states induces changes in refractive index and molecular volume, enabling optical
switching and surface relief grating formation.

Thermal Properties

Thermal stability is critical for DR19 when used in poled polymers, as the device processing
often involves curing temperatures above 150°C.

Melting and Decomposition
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e Melting Point: DR19 is a high-melting solid. Literature values vary based on purity and
crystal habit, but authoritative sources place the melting point at >260°C (often accompanied
by decomposition) [4].

o Decomposition Temperature (

): Thermogravimetric Analysis (TGA) typically shows an onset of weight loss around 270—
300°C under nitrogen. This high stability allows DR19 to survive the curing conditions of
polyimides and polyurethanes.

Orientational Stability (Poling)

In NLO applications, the chromophores are aligned (poled) by an electric field. The stability of
this alignment depends on the

of the polymer matrix.

e Guest-Host Systems: DR19 doped into PMMA loses orientation rapidly as the temperature
approaches

o Covalently Bonded Systems: When DR19 is reacted into a polyurethane backbone (using its
diol groups), the orientational stability is significantly improved, often remaining stable up to
90-100°C [5].

Experimental Protocols
Protocol A: Measuring Solvatochromic Shifts

Objective: Determine the polarity sensitivity of DR19 to validate material purity and solvent
environment.

e Preparation: Prepare 10

M stock solutions of DR19 in Toluene (non-polar), Acetone (polar aprotic), and Ethanol (polar
protic).

o Baseline: Perform a baseline correction on the UV-Vis spectrophotometer using pure solvent
cuvettes.
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e Acquisition: Scan from 300 nm to 700 nm.

e Analysis: ldentify ngcontent-ng-c176312016=""__nghost-ng-c3009799073="" class="inline
ng-star-inserted">

o Validation Check: The peak in Ethanol should be ~20 nm red-shifted relative to Toluene. If
peaks are identical, check for solvent contamination (water in toluene) or aggregation.

Protocol B: Photoisomerization Kinetics (Pump-Probe)

Objective: Measure the thermal Cis-to-Trans relaxation rate (

e Setup: Use a standard UV-Vis spectrometer equipped with a fiber-coupled LED irradiation
source (e.g., 532 nm laser pointer or high-power LED).

e Irradiation (Pump): Irradiate the DR19 sample (in solution or film) perpendicular to the probe
beam until the absorbance at

decreases and stabilizes (photostationary state).

o Relaxation (Probe): Turn off the pump light. Immediately start recording absorbance at

vs. time.

o Data Fitting: Fit the recovery curve to a mono-exponential decay (solution) or stretched
exponential (polymer film):

Where
(0<
< 1) accounts for the heterogeneity of the polymer matrix.

Protocol C: Thermal Stability Assessment (TGA)

Objective: Define the upper processing temperature limit.
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e Instrument: Thermogravimetric Analyzer (e.g., TA Instruments Q500).

e Sample: 5-10 mg of dried DR19 powder.

e Method: Ramp 10°C/min from 25°C to 600°C under Nitrogen flow (50 mL/min).
 Criterion: Determine

(temperature at 5% weight loss).

o Pass Criteria:

C is required for high-temperature polymer processing.

Start;: DR19 Powder

Zharacterization Workflows

Protocol A: Protocol B: Protocol C:
Solvatochromism Isomerization Kinetics Thermal Stability
(UV-Vis in 3 solvents) (Pump-Probe Decay) (TGA Ramp)

Data Output:
1. Polarity Sensitivity

2. Switching Speed
3. Decomposition Temp

Click to download full resolution via product page

Figure 2: Integrated workflow for the complete physical characterization of Disperse Red 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Sequential photoisomerisation dynamics of the push—pull azobenzene Disperse Red 1 -
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e To cite this document: BenchChem. [Comprehensive Guide to the Photophysical and
Thermal Characterization of Disperse Red 19]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1582883/docs#comprehensive-guide-to-the-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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